1-Cyclopropyl-7-(3,5-dimethylpiperazin-1-yl)-6-fluoro-4-oxo-8-(trifluoromethyl)quinoline-3-carboxylic acid
1-Cyclopropyl-7-(3,5-dimethylpiperazin-1-yl)-6-fluoro-4-oxo-8-(trifluoromethyl)quinoline-3-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
144634-02-6
VCID:
VC21275182
InChI:
InChI=1S/C20H21F4N3O3/c1-9-6-26(7-10(2)25-9)17-14(21)5-12-16(15(17)20(22,23)24)27(11-3-4-11)8-13(18(12)28)19(29)30/h5,8-11,25H,3-4,6-7H2,1-2H3,(H,29,30)
SMILES:
CC1CN(CC(N1)C)C2=C(C=C3C(=C2C(F)(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F
Molecular Formula:
C20H21F4N3O3
Molecular Weight:
427.4 g/mol
1-Cyclopropyl-7-(3,5-dimethylpiperazin-1-yl)-6-fluoro-4-oxo-8-(trifluoromethyl)quinoline-3-carboxylic acid
CAS No.: 144634-02-6
Cat. No.: VC21275182
Molecular Formula: C20H21F4N3O3
Molecular Weight: 427.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 144634-02-6 |
|---|---|
| Molecular Formula | C20H21F4N3O3 |
| Molecular Weight | 427.4 g/mol |
| IUPAC Name | 1-cyclopropyl-7-(3,5-dimethylpiperazin-1-yl)-6-fluoro-4-oxo-8-(trifluoromethyl)quinoline-3-carboxylic acid |
| Standard InChI | InChI=1S/C20H21F4N3O3/c1-9-6-26(7-10(2)25-9)17-14(21)5-12-16(15(17)20(22,23)24)27(11-3-4-11)8-13(18(12)28)19(29)30/h5,8-11,25H,3-4,6-7H2,1-2H3,(H,29,30) |
| Standard InChI Key | PMDYOPDUZHOKIT-UHFFFAOYSA-N |
| SMILES | CC1CN(CC(N1)C)C2=C(C=C3C(=C2C(F)(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F |
| Canonical SMILES | CC1CN(CC(N1)C)C2=C(C=C3C(=C2C(F)(F)F)N(C=C(C3=O)C(=O)O)C4CC4)F |
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